Cas no 1806012-29-2 (2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806012-29-2
• MF: C₈H₄BrF₃N₂O₂
• MW: 297.028771400452
• CID: 4910358
• Update Time: 2025-06-14

2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O2/c1-15-5-2-6(16-8(10,11)12)14-7(9)4(5)3-13/h2H,1H3
• InChI Key： DRWJIJVHMBFRGU-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(=CC(=N1)OC(F)(F)F)OC

Computed Properties

• Exact Mass: 295.941
• Monoisotopic Mass: 295.941
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.1

Additional information on 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine

Research Brief on 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806012-29-2)

The compound 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806012-29-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine, with particular emphasis on its role as a key intermediate in the development of novel pharmaceuticals. The presence of both bromo and cyano functional groups, along with the trifluoromethoxy moiety, makes this compound a versatile building block for the construction of more complex molecules. Researchers have reported successful synthetic routes that yield high purity and good yields, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary investigations suggest that 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine exhibits promising interactions with various biological targets. For instance, studies have indicated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for the development of anti-inflammatory drugs. Additionally, its structural similarity to known bioactive pyridine derivatives has prompted further exploration into its anticancer and antimicrobial properties.

One of the most notable findings in recent research is the compound's ability to modulate the activity of certain kinases, which are key players in signal transduction pathways. This property has sparked interest in its potential application in targeted cancer therapies. Researchers are currently investigating its efficacy and selectivity in various cancer cell lines, with preliminary results showing encouraging activity against specific tumor types.

Despite these promising findings, challenges remain in the development of 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring the possibility of structural modifications to enhance its pharmacological properties while minimizing adverse effects.

In conclusion, 2-Bromo-3-cyano-4-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806012-29-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its synthesis, elucidating its mechanism of action, and evaluating its potential in various therapeutic applications. The continued exploration of this compound may pave the way for the development of novel drugs with improved efficacy and safety profiles.